Tropodifene
Tropodifene
Brand Name:
Vulcanchem
CAS No.:
15790-02-0
VCID:
VC21028090
InChI:
InChI=1S/C25H29NO4/c1-17(27)29-22-12-8-18(9-13-22)14-24(19-6-4-3-5-7-19)25(28)30-23-15-20-10-11-21(16-23)26(20)2/h3-9,12-13,20-21,23-24H,10-11,14-16H2,1-2H3/t20-,21+,23?,24?
SMILES:
CC(=O)OC1=CC=C(C=C1)CC(C2=CC=CC=C2)C(=O)OC3CC4CCC(C3)N4C
Molecular Formula:
C25H29NO4
Molecular Weight:
407.5 g/mol
Tropodifene
CAS No.: 15790-02-0
Cat. No.: VC21028090
Molecular Formula: C25H29NO4
Molecular Weight: 407.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 15790-02-0 |
|---|---|
| Molecular Formula | C25H29NO4 |
| Molecular Weight | 407.5 g/mol |
| IUPAC Name | [(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] 3-(4-acetyloxyphenyl)-2-phenylpropanoate |
| Standard InChI | InChI=1S/C25H29NO4/c1-17(27)29-22-12-8-18(9-13-22)14-24(19-6-4-3-5-7-19)25(28)30-23-15-20-10-11-21(16-23)26(20)2/h3-9,12-13,20-21,23-24H,10-11,14-16H2,1-2H3/t20-,21+,23?,24? |
| Standard InChI Key | WYYRXLABEPJODI-MNZGCLKASA-N |
| Isomeric SMILES | CC(=O)OC1=CC=C(C=C1)CC(C2=CC=CC=C2)C(=O)OC3C[C@H]4CC[C@@H](C3)N4C |
| SMILES | CC(=O)OC1=CC=C(C=C1)CC(C2=CC=CC=C2)C(=O)OC3CC4CCC(C3)N4C |
| Canonical SMILES | CC(=O)OC1=CC=C(C=C1)CC(C2=CC=CC=C2)C(=O)OC3CC4CCC(C3)N4C |
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